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Compound of Interest

Compound Name: 3-(Bromomethyl)-3-fluorooxetane

Cat. No.: B1289158

For researchers, scientists, and drug development professionals engaged in the synthesis of
novel chemical entities, the timely acquisition of high-quality, well-characterized building blocks
is paramount. 3-(Bromomethyl)-3-fluorooxetane, a key intermediate in the synthesis of
fluorinated pharmaceuticals and agrochemicals, is valued for its ability to introduce fluorinated
oxetane moieties.[1] This strategic incorporation can enhance metabolic stability, membrane
permeability, and binding affinity of active pharmaceutical ingredients. This guide provides an
in-depth overview of the commercial suppliers of 3-(Bromomethyl)-3-fluorooxetane (CAS No.
865451-86-1), along with available technical data to aid in its procurement and application.

Supplier and Specification Overview

A number of chemical suppliers offer 3-(Bromomethyl)-3-fluorooxetane, typically synthesized
for research and development purposes. The compound is identifiable by its CAS number
865451-86-1. While purity levels are generally high, it is crucial for researchers to obtain lot-
specific certificates of analysis to confirm identity and purity before use. The following table
summarizes the publicly available data from various commercial suppliers.
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] 865451-86-1 C4H6BrFO 168.99 Not specified Not specified
Chemical
-~ Sealed in dry,
Covethouse 865451-86-1 C4H6BrFO 168.99 Not specified
2-8°C[2]
Aribo
Biotechnolog 865451-86-1 C4H6BrFO 168.9922 97.00% Not specified
y
Apollo " " " "
L 865451-86-1 Not specified Not specified Not specified Not specified
Scientific
Aaron-chem 865451-86-1 C4H6BrFO 168.9922 Not specified Not specified
MySkinRecip - - -
865451-86-1 Not specified Not specified 97% Not specified
es
-4°C (1-2
- weeks),
BIOFOUNT 865451-86-1 C4H60OFBr 168.99 Not specified
-20°C (1-2
years)[3]

Experimental Protocols and Characterization

Detailed experimental protocols for the synthesis of 3-(Bromomethyl)-3-fluorooxetane are
proprietary to the commercial suppliers. However, the general synthetic strategies for similar
fluorinated oxetanes have been reported in scientific literature. These methods often involve
multi-step sequences starting from commercially available precursors.

For quality control and characterization, suppliers typically provide a Certificate of Analysis
(CoA) and a Safety Data Sheet (SDS). Analytical techniques commonly employed for the
characterization of such compounds include:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and °F NMR are essential to
confirm the chemical structure and the presence of the fluorine atom.
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e High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the
compound.

e Mass Spectrometry (MS): To confirm the molecular weight of the compound.

BIOFOUNT explicitly mentions the availability of NMR, CoA, HPLC, and MSDS for their
product, indicating a robust quality control process.[3] Researchers are strongly advised to
request and review these documents from their chosen supplier prior to purchase and use.

Sourcing and Quality Control Workflow

The following diagram illustrates a recommended workflow for sourcing and ensuring the
quality of 3-(Bromomethyl)-3-fluorooxetane for research and development purposes.
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Sourcing and QC Workflow
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This workflow emphasizes the importance of verifying the quality of the procured material in-
house before its integration into critical experiments, thereby ensuring the reliability and
reproducibility of research outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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